N-(1-cyano-1-methylethyl)-N-methyl-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide

• IUPAC Name: N-(2-cyanopropan-2-yl)-N-methyl-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide
• InChI: InChI=1S/C15H23N5O/c1-15(2,11-16)19(3)14(21)10-20-6-4-12(5-7-20)13-8-17-18-9-13/h8-9,12H,4-7,10H2,1-3H3,(H,17,18)
• InChI Key: CMMYDMATDNEQBY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C#N)N(C)C(=O)CN1CCC(CC1)C2=CNN=C2
• Molecular Formula: C15H23N5O
• Molecular Weight: 289.38 g/mol

Description

N-(1-cyano-1-methylethyl)-N-methyl-2-[4-(1H-pyrazol-4-yl)piperidin-1-yl]acetamide is a useful research compound. Its molecular formula is C15H23N5O and its molecular weight is 289.383. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Chemical Synthesis and Derivatives Development

Researchers have employed chloroacetonitrile in constructing novel pyrazole and thiazole derivatives, highlighting the compound's utility in synthesizing diverse molecular structures. This process involves reacting chloroacetonitrile with piperidine, followed by various modifications to produce unique arylidene derivatives, showcasing the compound's versatility in chemical synthesis (Khalil et al., 2017). Furthermore, the synthesis and antitumor activities of novel thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have been explored, with some showing promising inhibitory effects on different cell lines, indicating the compound's potential in contributing to the development of new cancer therapies (Albratty et al., 2017).

Biological Activity Exploration

The compound has been foundational in the synthesis of innovative heterocycles incorporating a thiadiazole moiety. These heterocycles were evaluated as insecticidal agents against the cotton leafworm, Spodoptera littoralis, illustrating the compound's application in developing new agricultural chemicals (Fadda et al., 2017). In addition, pyrazole-acetamide derivatives have been synthesized and examined for their antioxidant activity, demonstrating the compound's role in creating molecules with potential health benefits (Chkirate et al., 2019).

Alzheimer's Disease Research

A new class of 2-(piperazin-1-yl)N-(1H-pyrazolo[3,4-b]pyridin-3-yl)acetamides has been described as selective and potent inhibitors of acetylcholinesterase (AChE) and amyloid β aggregation. This research highlights the compound's potential in Alzheimer's disease treatment, showing promising results in inhibiting AChE activity and β-amyloid aggregation (Umar et al., 2019).

Mechanism of Action

Target of Action

Similar compounds have been found to target the ryanodine receptor (ryr) in insects . The RyR is a calcium channel that plays a crucial role in muscle contraction and neuronal signaling.

Mode of Action

Compounds with similar structures have been found to interact with their targets, such as the ryr, leading to changes in the target’s function . This interaction often results in the alteration of the target’s normal function, which can lead to various downstream effects.

Result of Action

Similar compounds have shown insecticidal activities against certain species, indicating that they may lead to the death of these organisms .